Cas no 1805477-73-9 (2-Amino-4-bromo-5-(trifluoromethyl)benzylamine)

• Product Name: 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine
• CAS No: 1805477-73-9
• MF: C₈H₈BrF₃N₂
• MW: 269.061731338501
• CID: 4989755
• Update Time: 2025-06-08

2-Amino-4-bromo-5-(trifluoromethyl)benzylamine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine

• Inchi： 1S/C8H8BrF3N2/c9-6-2-7(14)4(3-13)1-5(6)8(10,11)12/h1-2H,3,13-14H2
• InChI Key： CLGCMOOOSPOHQA-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(CN)=CC=1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 2.2
• Topological Polar Surface Area: 52

Additional information on 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine

2-Amino-4-bromo-5-(trifluoromethyl)benzylamine: A Comprehensive Overview

2-Amino-4-bromo-5-(trifluoromethyl)benzylamine, with the CAS registry number CAS No. 1805477-73-9, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry, materials science, and synthetic organic chemistry. This compound is characterized by its unique structure, which includes an amino group at the 2-position, a bromine atom at the 4-position, and a trifluoromethyl group at the 5-position on a benzene ring, with an additional amine group attached to the benzyl position. Its structure makes it a versatile building block for various applications in drug discovery and material synthesis.

The synthesis of 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine involves a series of carefully designed multi-step reactions. Recent advancements in catalytic methods and asymmetric synthesis have enabled researchers to optimize the production process, ensuring higher yields and better purity. For instance, studies published in Chemical Communications and Journal of Medicinal Chemistry have highlighted novel approaches to synthesizing this compound using palladium-catalyzed cross-coupling reactions and microwave-assisted synthesis techniques. These methods not only improve efficiency but also reduce environmental impact, aligning with current trends toward sustainable chemical processes.

In terms of applications, 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine has demonstrated remarkable potential in drug design. Its structure allows for easy functionalization, making it an ideal candidate for exploring new drug candidates targeting various therapeutic areas such as cancer, inflammation, and infectious diseases. Recent research has focused on its role as a scaffold for developing kinase inhibitors and protease inhibitors. For example, a study in Nature Communications reported that derivatives of this compound exhibited potent inhibitory activity against a specific oncogenic kinase, suggesting its potential as a lead compound for anticancer drug development.

Beyond pharmaceutical applications, this compound has also found utility in materials science. Its unique electronic properties make it suitable for use in organic electronics, particularly in the development of conductive polymers and organic light-emitting diodes (OLEDs). Researchers have explored its ability to act as an electron-donating unit in conjugated systems, enhancing the performance of these materials. A paper published in Advanced Materials highlighted how incorporating this compound into polymer frameworks significantly improved charge transport properties, paving the way for next-generation electronic devices.

The chemical stability and reactivity of CAS No. 1805477-73-9 are critical factors influencing its applications. Studies have shown that the trifluoromethyl group imparts strong electron-withdrawing effects, while the amino groups provide nucleophilic sites for further reactions. This combination allows for selective reactivity under various reaction conditions, enabling chemists to tailor its properties for specific uses. Recent investigations into its thermal stability and photodegradation behavior have provided valuable insights into optimizing its storage conditions and application parameters.

In conclusion, 2-Amino-4-bromo-5-(trifluoromethyl)benzylamine, identified by its CAS number CAS No. 1805477-73-9, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure, coupled with advancements in synthetic methodologies and application-oriented research, positions it as a key player in modern chemical innovation. As ongoing studies continue to uncover new potentials and refine existing applications, this compound is poised to make significant contributions to both academic research and industrial development.